Cas no 648869-31-2 (4-Oxo-2-m-tolyl-pentanoic acid)
648869-31-2 structure
Product Name:4-Oxo-2-m-tolyl-pentanoic acid
CAS No:648869-31-2
MF:C12H14O3
MW:206.237763881683
CID:413643
Update Time:2023-08-03
4-Oxo-2-m-tolyl-pentanoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 3-methyl-a-(2-oxopropyl)-
- 4-oxo-2-m-tolyl-pentanoic acid
- 4-Oxo-2-m-tolyl-pentanoic acid
-
- Inchi: 1S/C12H14O3/c1-8-4-3-5-10(6-8)11(12(14)15)7-9(2)13/h3-6,11H,7H2,1-2H3,(H,14,15)
- InChI Key: JZIJYQWSYAAMLS-UHFFFAOYSA-N
- SMILES: OC(C(CC(C)=O)C1C=CC=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 247
- Topological Polar Surface Area: 54.4
4-Oxo-2-m-tolyl-pentanoic acid Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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